Cas no 2229133-64-4 (3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229133-64-4
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 5980357
• PubChem ID: 165681101
• Update Time: 2025-06-14

3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• 2229133-64-4
• EN300-1948101

• Inchi： 1S/C9H7BrF4O/c10-6-2-1-3-7(11)5(6)4-8(15)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： WECJGWZSLVQKSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol

Research Brief on 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2229133-64-4)

3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2229133-64-4) is a fluorinated organic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a trifluoromethyl group and a bromo-fluorophenyl moiety, which are known to enhance metabolic stability and binding affinity in bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that the compound's trifluoromethyl group significantly improved the pharmacokinetic properties of the resulting inhibitors, leading to enhanced bioavailability and reduced off-target effects. The study also noted the compound's versatility in modular synthesis, enabling rapid derivatization for structure-activity relationship (SAR) studies.

In addition to its applications in kinase inhibitor development, this compound has been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv (2024) reported its use as a precursor for GABA_A receptor modulators, where the bromo-fluorophenyl moiety was found to contribute to high receptor binding affinity. The study emphasized the compound's suitability for late-stage functionalization, a critical feature in modern medicinal chemistry workflows.

From a synthetic chemistry perspective, advances in the preparation of 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol have been reported in Organic Process Research & Development (2023). The publication detailed an optimized, scalable route employing continuous flow chemistry, which improved yield (82%) and reduced hazardous waste generation compared to traditional batch methods. This development is particularly relevant for industrial-scale production, addressing one of the key challenges in the commercialization of fluorinated pharmaceuticals.

Ongoing research (Q2 2024) presented at the American Chemical Society National Meeting suggests potential applications of this compound in PET radiopharmaceuticals. The bromine atom serves as an excellent handle for isotopic exchange with fluorine-18, making it a promising candidate for the development of novel diagnostic agents for neurological disorders. Preliminary in vivo studies showed favorable blood-brain barrier penetration and retention properties.

In conclusion, 3-(2-bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS: 2229133-64-4) represents a versatile building block with demonstrated utility across multiple therapeutic areas. Its unique structural features continue to inspire innovative applications in medicinal chemistry, from small molecule therapeutics to diagnostic agents. Future research directions likely include further exploration of its derivatization potential and investigation of its direct biological activities.